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Compound of Interest

Compound Name: Tetrachlorothiophene

Cat. No.: B1294677

Essential safety and logistical information for the proper handling and disposal of
tetrachlorothiophene in a laboratory setting.

Tetrachlorothiophene is a toxic organic compound that requires careful management to
ensure the safety of laboratory personnel and environmental protection.[1][2][3] This guide
provides a step-by-step operational plan for its proper disposal, tailored for researchers,
scientists, and drug development professionals. Adherence to these procedures is critical due
to the acute toxicity associated with this chemical.[1][2]

Immediate Safety and Handling Precautions

Before handling tetrachlorothiophene, it is imperative to be familiar with its hazards. This
compound is classified as acutely toxic if swallowed, in contact with skin, or inhaled.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling tetrachlorothiophene. This includes:

o Eye Protection: Eyeshields or a face shield.[2]
» Hand Protection: Chemical-resistant gloves.[2]

e Respiratory Protection: A type P2 (EN 143) respirator cartridge or equivalent is
recommended, especially in poorly ventilated areas.[2]

o Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[1][2]
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Engineering Controls: Work with tetrachlorothiophene should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[4] Eyewash stations and safety
showers must be readily accessible in the immediate work area.[4]

Spill Management
In the event of a spill, follow these procedures immediately:

o Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.
Move upwind from the spill.[1]

¢ Remove Ignition Sources: Eliminate any potential sources of ignition in the vicinity.[1]

o Containment: Use dry, inert materials such as sand, earth, or vermiculite to contain the spill.
[1] Do not use combustible materials.

o Cleanup: Carefully collect the spilled material and absorbent into a suitable, labeled
container for waste disposal.[1] Avoid generating dust.[1]

o Decontamination: Wash the spill area thoroughly. Decontaminate and launder all protective
clothing before reuse.[1]

o Emergency Services: If the spill is large or enters drains or waterways, notify emergency
services immediately.[1]

Disposal Procedures

The recommended method for the disposal of tetrachlorothiophene is through an authorized
hazardous waste disposal company. Do not attempt to dispose of this chemical down the drain
or with regular laboratory waste.[4]

Step-by-Step Disposal Plan:
e Waste Collection:

o Collect all tetrachlorothiophene waste, including contaminated materials and residues, in
a designated, properly labeled, and sealed container.
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o Ensure the container is compatible with the chemical and will not leak.

e Labeling:

o Clearly label the waste container as "Hazardous Waste: Tetrachlorothiophene" and
include the appropriate hazard symbols (e.g., toxic).[1]

o Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[1][4]

o The storage area should be secure and accessible only to authorized personnel.[1]
e Arrange for Pickup:

o Contact a licensed hazardous waste disposal company to arrange for the collection and
disposal of the tetrachlorothiophene waste.

o Provide the waste disposal company with a copy of the Safety Data Sheet (SDS).

o Follow all local, regional, and national regulations for hazardous waste disposal.[4]

Quantitative Data Summary
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Property Value Source
CAS Number 6012-97-1 [1112]
EC Number 227-866-4 [1][2]
Molecular Formula C4Cl4s [1]
Molecular Weight 221.92 g/mol [2]
Form Solid [2]
Melting Point 28-30 °C [2][3]
Boiling Point 75 °C at 2 mmHg [2][3]
Density 1.704 g/mL at 25 °C [2][3]
Flash Point 113 °C (closed cup) [2]
Oral LD50 (Rat) 70 mg/kg [1][3]
Dermal LD50 (Rabbit) 256 mg/kg [1]
Hazard Class 6.1 (Toxic) [2][3]
Packing Group i [3]
UN Number UN 2811 [3]

Tetrachlorothiophene Disposal Workflow
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Tetrachlorothiophene Disposal Workflow
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Caption: Logical workflow for the safe disposal of tetrachlorothiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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